1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine

• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol
• IUPAC Name: [3-[(4-ethoxyphenoxy)methyl]phenyl]-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C22H27NO3/c1-3-25-20-10-12-21(13-11-20)26-16-18-8-6-9-19(15-18)22(24)23-14-5-4-7-17(23)2/h6,8-13,15,17H,3-5,7,14,16H2,1-2H3
• InChI Key: GSJACNFINXKPIU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)OCC2=CC=CC(=C2)C(=O)N3CCCCC3C
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)N3CCCCC3C

Description

1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine, also known as EPM, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPM is a piperidine derivative that has been synthesized through a multistep process, which involves the reaction of 4-ethoxybenzyl chloride with 3-(2-methylpiperidin-1-yl)benzoic acid.

Mechanism of Action

The exact mechanism of action of 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine is not fully understood, but it is believed to work by modulating the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor. 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.
Biochemical and Physiological Effects:
1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has been shown to have several biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and apoptosis in the brain. 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has also been shown to increase the levels of neurotransmitters such as acetylcholine and dopamine, which are important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine is its high purity, which makes it suitable for use in various lab experiments. However, one of the limitations of 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine is that it is a relatively new compound, and more research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine, including the development of new therapeutic applications and the investigation of its potential side effects. Future studies could also focus on the optimization of the synthesis method for 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine to improve its yield and purity.
In conclusion, 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has been shown to have neuroprotective effects and can improve cognitive function, making it a promising candidate for the treatment of neurodegenerative diseases. Further research is needed to fully understand the pharmacological properties of 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine and its potential applications in medicine.

Synthesis Methods

The synthesis of 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine involves several steps, including the preparation of 4-ethoxybenzyl chloride, the reaction of 4-ethoxybenzyl chloride with 3-(2-methylpiperidin-1-yl)benzoic acid, and the purification of the resulting product. The final product is obtained as a white crystalline solid with a purity of over 99%.

Scientific Research Applications

1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicine. 1-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}-2-methylpiperidine has been shown to have neuroprotective effects and can improve cognitive function, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.